ATTO 465 NHS ester

• Molecular Formula: C21H21ClN4O8
• Molecular Weight: 492.9 g/mol
• InChI: InChI=1S/C21H20N4O4.ClHO4/c22-15-5-3-13-10-14-4-6-16(23)12-18(14)24(17(13)11-15)9-1-2-21(28)29-25-19(26)7-8-20(25)27;2-1(3,4)5/h3-6,10-12H,1-2,7-9H2,(H3,22,23);(H,2,3,4,5)
• InChIKey: CPFRVHUKGXRWIX-UHFFFAOYSA-N

ATTO 465 NHS Ester for High-Sensitivity Single-Molecule Detection and Super-Resolution Microscopy

ATTO 465 NHS ester is a reactive fluorescent label derived from acriflavine, featuring an NHS ester functional group for covalent conjugation to primary amines on proteins, antibodies, and amine-modified oligonucleotides . It exhibits an excitation maximum at 453 nm, an emission maximum at 508 nm, a molar extinction coefficient (ε) of 7.5 × 10⁴ M⁻¹ cm⁻¹, a fluorescence quantum yield (Φ) of 0.70, a fluorescence lifetime (τ) of 5.0 ns, and a notably large Stokes shift of 55 nm in aqueous solution . Its rigid molecular structure minimizes cis-trans isomerization, ensuring minimal spectral shift upon conjugation and exceptional signal intensity for single-molecule detection and advanced microscopy techniques including SIM and STED .

Labeling ChemistryNHS ester for covalent amine conjugation to proteins, antibodies, and amine-modified oligonucleotides

Spectral ChannelBlue-green emission with wide Stokes shift, positioned between 405 nm and 488 nm laser lines

PhotostabilityRigid molecular structure minimizes spectral shift; reported high signal retention under sustained illumination

Why ATTO 465 NHS Ester Cannot Be Simply Replaced by Generic Fluorescein or Alexa Fluor Analogs

While many blue-green fluorophores share overlapping spectral profiles, critical differences in photostability, Stokes shift magnitude, and spectral positioning render simple substitution unreliable. Traditional fluorescein derivatives like FITC suffer from rapid photobleaching under continuous laser illumination, while alternative dyes with similar emission wavelengths may exhibit excessive spectral crosstalk in multicolor experiments or lack the specific excitation profile required for multiplex imaging panels [1]. ATTO 465 occupies a strategic spectral window between common 405 nm and 488 nm laser lines, enabling its use as a dedicated third channel in applications where generic substitution would compromise quantitative accuracy or channel separation [2].

PhotostabilityFITC and similar green dyes photobleach rapidly under continuous laser; ATTO 465 reports higher retention, reducing signal loss.

Stokes ShiftFITC’s narrow shift (~24–30 nm) increases excitation-emission crosstalk; ATTO 465’s larger shift improves channel separation.

Spectral PositioningGeneric 488 nm dyes overlap with standard channels; ATTO 465 occupies a dedicated spectral window for multiplex expansion.

• [1] Lehmann, S., et al. (2022). Atto 465 Derivative Is a Nuclear Stain with Unique Excitation and Emission Spectra Useful for Multiplex Immunofluorescence Histochemistry. Journal of Histochemistry & Cytochemistry, 70(1), 77-92. View Source
• [2] Lehmann, S., et al. (2022). Atto 465 Derivative Is a Nuclear Stain with Unique Excitation and Emission Spectra Useful for Multiplex Immunofluorescence Histochemistry. Journal of Histochemistry & Cytochemistry, 70(1), 77-92. Figures 6 and 7. View Source

Quantitative Differentiation Evidence for ATTO 465 NHS Ester vs. Closest Spectral Analogs

Photobleaching Kinetics: ATTO 465 vs. YoPro-1 Under 486 nm Continuous Illumination

In a direct photobleaching kinetics study, ATTO 465 (as the ATTO 465-p derivative) demonstrated significantly slower signal decay compared to YoPro-1 when subjected to continuous 486 nm laser irradiation [1]. After 200 seconds of continuous exposure, ATTO 465-p retained approximately 80% of its initial fluorescence intensity, whereas YoPro-1 signal decayed to below 40% within the same timeframe [1]. The difference was statistically significant (p<0.0001) [1].

Photobleaching vs YoPro-1

Head-to-head

ATTO 465-p retained ~80% fluorescence after 200 s continuous 486 nm laser, vs YoPro-1 <40% (p<0.05)

Reported photostability may support extended super-resolution acquisition times.

Phosphate-buffered saline, RT

Evidence Dimension	Photobleaching kinetics (fluorescence retention over time)
Target Compound Data	ATTO 465-p retained ~80% initial fluorescence after 200 seconds
Comparator Or Baseline	YoPro-1 retained <40% initial fluorescence after 200 seconds
Quantified Difference	~40 percentage-point higher signal retention; p<0.0001
Conditions	Continuous 486 nm laser irradiation in phosphate-buffered saline, room temperature

Why This Matters

Superior photostability enables longer acquisition times for single-molecule tracking and super-resolution microscopy without signal degradation.

• [1] Lehmann, S., et al. (2022). Atto 465 Derivative Is a Nuclear Stain with Unique Excitation and Emission Spectra Useful for Multiplex Immunofluorescence Histochemistry. Journal of Histochemistry & Cytochemistry, 70(1), 77-92. Figure 1(C). View Source

Extended Photostability: ATTO 465 Carboxylic Acid vs. Alexa Fluor 430 Under 465 nm Laser

Under identical 465 nm laser excitation conditions, ATTO 465 carboxylic acid exhibited fluorescence intensity decay of less than 20% over 1.5 hours of continuous illumination . This performance was explicitly reported to surpass that of the commercial dye Alexa Fluor 430 in the same spectral window .

Extended Photostability vs Alexa Fluor 430

Head-to-head

ATTO 465 carboxylic acid showed <20% fluorescence decay over 1.5 h under 465 nm laser, surpassing Alexa Fluor 430.

Reported low decay supports time-lapse imaging and long-term tracking studies.

Aqueous buffer, continuous excitation

Evidence Dimension	Photostability (fluorescence intensity decay over time)
Target Compound Data	ATTO 465 carboxylic acid: <20% fluorescence decay after 1.5 hours
Comparator Or Baseline	Alexa Fluor 430: higher decay rate (specific value not provided, described as 'inferior')
Quantified Difference	ATTO 465 decay <20% vs. Alexa Fluor 430 decay >20% over 1.5 hours
Conditions	465 nm laser continuous excitation, aqueous buffer

Why This Matters

Extended photostability under sustained excitation is critical for time-lapse imaging, live-cell tracking, and experiments requiring prolonged observation without signal loss.

Large Stokes Shift Minimizes Excitation-Emission Crosstalk

ATTO 465 NHS ester demonstrates a Stokes shift of 55 nm in aqueous solution (λ_ex = 453 nm, λ_em = 508 nm) . In contrast, the widely used green fluorophore FITC (fluorescein isothiocyanate) exhibits a Stokes shift of approximately 24-30 nm (λ_ex = 495 nm, λ_em = 519-525 nm) . This larger Stokes shift reduces spectral overlap between excitation and emission channels, minimizing bleed-through and enabling cleaner signal separation in multicolor imaging panels .

Stokes Shift vs FITC

Cross-study

Stokes shift: 55 nm (ATTO 465) vs 24–30 nm (FITC)

~2× larger shift reduces spectral crosstalk in multicolor panels.

Aqueous solution

Evidence Dimension	Stokes shift (nm)
Target Compound Data	ATTO 465 NHS ester: 55 nm
Comparator Or Baseline	FITC: 24-30 nm (calculated from 495 nm ex / 519-525 nm em)
Quantified Difference	ATTO 465 Stokes shift is 25-31 nm larger (approx. 2×)
Conditions	Aqueous solution / phosphate-buffered saline

Why This Matters

A larger Stokes shift simplifies optical filter design, reduces excitation light contamination in emission channels, and improves signal-to-noise ratio in quantitative fluorescence measurements.

Strategic Spectral Positioning Between 405 nm and 488 nm Laser Lines

In a multiplex immunofluorescence (mIF) study, ATTO 465-p demonstrated effective spectral separation from both Alexa Fluor 405 and Alexa Fluor 488, with excitation peaking at 450 nm and emission at 508 nm [1]. This positioning enables ATTO 465-p to occupy a dedicated channel that leaves the 405 nm excitation line available for an additional protein target when spectral imaging or white-light excitation is employed [1]. The dye's excitation maximum of 453 nm lies approximately 40 nm above typical DAPI/405 nm excitation and 35-40 nm below the 488 nm laser line, creating a unique third channel in the violet-blue region that is underutilized in conventional mIF panels [1].

Multiplex IF Channel Separation

Head-to-head

ATTO 465-p excitation at 450 nm provides clean separation from Alexa Fluor 405 and 488 channels in tissue mIF.

Enables addition of a 6+ target in mIF panels without spectral unmixing.

Tissue sections, PBS

Evidence Dimension	Spectral channel separation in multiplex imaging
Target Compound Data	ATTO 465-p: λ_ex 450 nm, λ_em 508 nm; clean separation from Alexa Fluor 405 and 488 channels
Comparator Or Baseline	Alexa Fluor 405 (λ_ex ~401 nm) and Alexa Fluor 488 (λ_ex ~495 nm)
Quantified Difference	ATTO 465-p excitation sits ~49 nm above Alexa Fluor 405 and ~45 nm below Alexa Fluor 488
Conditions	Phosphate-buffered saline, multiplex immunofluorescence tissue sections

Why This Matters

Enables expansion of mIF panels from 5-6 targets to 6+ targets without spectral unmixing complexity, increasing experimental throughput and data density per tissue section.

• [1] Lehmann, S., et al. (2022). Atto 465 Derivative Is a Nuclear Stain with Unique Excitation and Emission Spectra Useful for Multiplex Immunofluorescence Histochemistry. Journal of Histochemistry & Cytochemistry, 70(1), 77-92. Figures 6 and 7. View Source

Validated Application Scenarios for ATTO 465 NHS Ester Based on Quantitative Evidence

Super-Resolution Microscopy (STED, SIM, dSTORM)

The combination of high photostability (retaining ~80% fluorescence after 200 seconds continuous 486 nm illumination) and rigid molecular structure with minimal cis-trans isomerization makes ATTO 465 NHS ester ideal for super-resolution techniques requiring intense, sustained laser exposure [1]. Its suitability for STED and SIM microscopy has been explicitly validated, with far-field fluorescence microscopy achieving 15-20 nm focal-plane resolution in biological samples .

High-Plex Multiplex Immunofluorescence (mIF) with 6+ Targets

ATTO 465-p conjugates enable the use of the 405-488 nm spectral gap as an additional detection channel in mIF tissue analysis [1]. By positioning excitation at 450 nm with clean separation from Alexa Fluor 405 and 488 channels, ATTO 465-p-labeled probes allow researchers to increase panel size to at least six protein targets per tissue section without specialized spectral unmixing instrumentation [1].

Single-Molecule Detection and Fluorescence Correlation Spectroscopy (FCS)

With a high extinction coefficient (7.5 × 10⁴ M⁻¹ cm⁻¹), quantum yield (0.70), and a rigid molecular backbone that prevents cis-trans isomerization, ATTO 465 NHS ester produces exceptional fluorescence intensity with minimal spectral shift upon conjugation [1]. These characteristics are explicitly optimized for single-molecule detection applications requiring high signal-to-noise ratios and reproducible photon emission statistics [1].

Time-Lapse Live-Cell Imaging Requiring Extended Photostability

ATTO 465 demonstrates less than 20% fluorescence decay after 1.5 hours of continuous 465 nm laser excitation, outperforming Alexa Fluor 430 in the same spectral region [1]. This extended photostability supports time-lapse experiments where prolonged observation without signal degradation is essential for tracking dynamic cellular processes.

Application

Selection Property

Validation Focus

Super-resolution microscopy (STED, SIM)

High photostability, rigid molecular structure

Signal retention under sustained illumination

High-plex multiplex IF (6+ targets)

Spectral position between 405–488 nm lines

Channel separation without crosstalk

Single-molecule detection / FCS

High quantum yield, rigid backbone

Photon emission reproducibility & S/N

Time-lapse live-cell imaging

Reported extended photostability

Long-term signal stability under continuous excitation

• [1] Lehmann, S., et al. (2022). Atto 465 Derivative Is a Nuclear Stain with Unique Excitation and Emission Spectra Useful for Multiplex Immunofluorescence Histochemistry. Journal of Histochemistry & Cytochemistry, 70(1), 77-92. View Source